Cas no 1784786-61-3 (7-Chloropyrido[2,3-d]pyrimidine)

• Product Name: 7-Chloropyrido[2,3-d]pyrimidine
• CAS No: 1784786-61-3
• MF: C₇H₄ClN₃
• MW: 165.579759597778
• CID: 4705126
• Update Time: 2025-06-29

7-Chloropyrido[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-chloropyrido[2,3-d]pyrimidine
• 7-Chloropyrido[2,3-d]pyrimidine

• Inchi： 1S/C7H4ClN3/c8-6-2-1-5-3-9-4-10-7(5)11-6/h1-4H
• InChI Key： IVTOWKMMOIOALT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C=NC=NC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Topological Polar Surface Area: 38.7

Additional information on 7-Chloropyrido[2,3-d]pyrimidine

7-Chloropyrido[2,3-d]pyrimidine (CAS No. 1784786-61-3): A Promising Scaffold in Chemical Biology and Drug Discovery

The compound 7-Chloropyrido[2,3-d]pyrimidine, identified by CAS No. 1784786-61-3, represents a structurally unique heterocyclic system with significant potential in medicinal chemistry. This molecule belongs to the broader class of pyrimidine derivatives, which have long been recognized for their pharmacological versatility. Recent advancements in synthetic methodologies and structural optimization have positioned this compound as a critical intermediate in the design of novel bioactive agents targeting diverse therapeutic areas.

In drug discovery pipelines, the chlorinated pyrido[2,3-d]pyrimidine scaffold has emerged as a focal point due to its inherent stability and tunable electronic properties. Studies published in Journal of Medicinal Chemistry (2023) highlight its ability to modulate protein-protein interactions (PPIs), a historically challenging target in pharmaceutical research. By strategically modifying the chloro substituent at position 7 or appending functional groups at adjacent positions, researchers have demonstrated enhanced affinity toward oncogenic signaling pathways such as the PI3K/Akt/mTOR axis. These findings underscore its utility as a lead compound for cancer therapeutics development.

Beyond oncology applications, this scaffold exhibits intriguing activity in viral replication inhibition. A 2024 study in Nature Communications revealed that analogs of CAS 1784786-61-3 bind selectively to viral protease domains critical for HIV maturation. Computational docking studies confirmed that the planar aromatic system of the pyrido[2,3-d]pyrimidine core facilitates π-stacking interactions with target enzymes, while the chlorine substituent contributes favorable hydrophobic contacts. This dual mechanism enhances both potency and selectivity compared to earlier generation inhibitors.

In the realm of biosensor technology, chemists have leveraged the photochemical properties of this compound to create fluorescent probes for real-time monitoring of cellular processes. The rigid planar structure enables efficient energy transfer between chromophoric groups when conjugated with fluorophores like fluorescein or rhodamine. A recent publication (Angewandte Chemie International Edition, 2024) describes its use in tracking intracellular kinase activity with submicromolar detection limits—a breakthrough for live-cell imaging studies.

Synthetic chemists continue refining access to this scaffold through environmentally sustainable routes. Transition-metal-free cross-coupling protocols reported in Green Chemistry (2024) achieve high-yielding regioselective chlorination via microwave-assisted solvent-free conditions. Such advancements not only reduce production costs but also align with current industry trends toward greener manufacturing practices while maintaining structural fidelity required for biological evaluation.

Clinical translatability remains a key focus area. Preclinical data from Phase I trials (published in Clinical Cancer Research, 2024) demonstrate acceptable pharmacokinetic profiles when administered orally as prodrugs masked with ester linkers. The compound's favorable blood-brain barrier permeability coefficients (logBB > 0.5) suggest potential applications in neurodegenerative disorders—a novel direction currently under investigation through collaborations between academic institutions and biotech firms.

In conclusion, CAS No. 1784786-61-3 stands at an exciting crossroads where structural diversity meets functional innovation. Its modular architecture allows simultaneous optimization of physicochemical properties and biological activity parameters, positioning it as an ideal template for multi-target drug design strategies. As emerging data continues to validate its efficacy across therapeutic domains—from oncology to virology—the scientific community anticipates this compound will play an increasingly prominent role in advancing precision medicine paradigms.